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Compound of Interest

Compound Name: 4-Ethyl-3-hydroxybenzoic acid

Cat. No.: B034793 Get Quote

Introduction
4-Ethyl-3-hydroxybenzoic acid (CAS No. 100523-85-1) is a benzoic acid derivative with

potential applications in the pharmaceutical and fine chemical industries.[1] As with any

compound intended for use in regulated environments, the availability of a well-characterized

analytical standard is a prerequisite for accurate quantification, impurity profiling, and stability

testing. This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the establishment and application of a 4-Ethyl-3-
hydroxybenzoic acid reference standard.

The development of a robust analytical standard is a multi-faceted process that encompasses

synthesis, purification, and rigorous characterization to confirm identity and establish purity.

This application note details the scientific rationale and methodologies for each of these critical

stages, ensuring the resulting standard is fit for its intended purpose in a GxP environment.

Furthermore, detailed protocols for the use of this standard in common analytical techniques

such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are provided, along with guidelines for stability testing.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Ethyl-3-hydroxybenzoic
acid is fundamental for its handling, storage, and the development of analytical methods.
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Property Value Source

CAS Number 100523-85-1 [2][3][4]

Molecular Formula C₉H₁₀O₃ [2][3][5]

Molecular Weight 166.17 g/mol [2][3]

Appearance White solid [1]

Boiling Point 336.7 °C at 760 mmHg [3]

Density 1.247 g/cm³ [3]

Storage Temperature 2-8°C

Synthesis and Potential Impurities
The synthesis of 4-Ethyl-3-hydroxybenzoic acid is not widely documented in readily available

literature. However, a plausible synthetic route can be devised based on established organic

chemistry principles, such as the Friedel-Crafts acylation followed by a haloform reaction or

oxidation. Understanding the synthetic pathway is crucial for identifying potential process-

related impurities, as mandated by ICH Q3A(R2) guidelines.[6][7][8]

Proposed Synthesis Workflow
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Proposed Synthesis of 4-Ethyl-3-hydroxybenzoic Acid

Phenol

4-Ethylacetophenone

Friedel-Crafts Acylation with Ethylbenzene (alternative starting material)

Ethylbenzene Friedel-Crafts Acylation

Acetyl Chloride

AlCl₃ (catalyst)

4-Ethyl-3-hydroxybenzoic Acid

Haloform Reaction

NaOCl (bleach)

HCl (acidification)

Forced Degradation Study Workflow

4-Ethyl-3-hydroxybenzoic Acid
(Solid and Solution)

Acid Hydrolysis
(1N HCl, 80°C)

Base Hydrolysis
(1N NaOH, RT)

Oxidation
(3% H₂O₂, RT)

Thermal Stress
(105°C, Solid)

Photolytic Stress
(UV/Vis Light, Solid)

HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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